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Compound of Interest

Compound Name: VUF-5574
CAS No.: 280570-45-8
Cat. No.: B1684069
Get Quote
. J

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the preparation, storage, and handling
of stock solutions of VUF-5574, a potent and selective antagonist for the human adenosine A3
receptor.

Introduction

VUF-5574 is a selective antagonist of the adenosine A3 receptor, with a Ki value of 4.03 nM for
the recombinant human receptor.[1][2] It exhibits high selectivity (>2500-fold) for the A3
receptor over Al and A2A receptors.[2][3][4] Due to its specificity, VUF-5574 is a valuable tool
for investigating the physiological and pathological roles of the adenosine A3 receptor, which is
implicated in various conditions, including inflammation, ischemia, and cancer. Accurate
preparation of a VUF-5574 stock solution is crucial for obtaining reliable and reproducible
experimental results.

Compound Properties and Data
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Proper handling and storage are predicated on the chemical and physical properties of VUF-
5574.

Table 1: Chemical and Physical Properties of VUE-5574

Property Value Reference

] N-(2-Methoxyphenyl)-N'-[2-(3-
Chemical Name s _ _ [2][3]
pyridinyl)-4-quinazolinyl]-urea

Molecular Formula C21H17Ns02 [21[31[5]
Molecular Weight 371.39 g/mol [3][6]
CAS Number 280570-45-8 [1][21[5]
Appearance White solid [61[7]
Purity >98% (HPLC) [3]

ble 2: Solubili I K Soluti

Parameter Details Reference
Solvent Dimethyl sulfoxide (DMSO) [2][6]
Solubility in DMSO Approx. 4 mM (or ~1.5 mg/mL)  [2][6]
Solubility in Water Insoluble [6]

Store at -20°C forup to 1
Stock Solution Storage month or at -80°C for up to 6 [1][8]

months.

_ Store at room temperature or
Storage of Solid [7119]
-20°C for long-term storage.

Stable under recommended
Stability storage conditions. Avoid [10]

repeated freeze-thaw cycles.
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Experimental Protocol: Preparation of a 10 mM VUF-
5574 Stock Solution

This protocol describes the preparation of a 10 mM stock solution in DMSO. Given that the
reported solubility is approximately 4 mM, this protocol aims for a higher concentration which
may result in a saturated solution or require slight warming or sonication to fully dissolve. It is
recommended to visually confirm dissolution. If complete dissolution is not achieved, the
solution should be prepared at a lower concentration, such as 1 mM or 4 mM.

Safety Precautions

o Always handle VUF-5574 powder and concentrated solutions in a well-ventilated area or
chemical fume hood.

o Wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety goggles,
and chemical-resistant gloves.[11]

o Consult the Material Safety Data Sheet (MSDS) before handling the compound.[10]

Materials and Reagents
e VUF-5574 powder

Dimethyl sulfoxide (DMSO), anhydrous or cell culture grade[12]

Sterile, amber glass vials or cryogenic vials

Analytical balance

Spatula

Vortex mixer

Pipettors and sterile pipette tips

Stock Solution Calculation

To prepare a stock solution of a specific molarity, use the following formula:
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Mass (mg) = Desired Concentration (mM) x Final Volume (mL) x Molecular Weight ( g/mol )
Example Calculation for 1 mL of 10 mM Stock Solution:
e Mass (mg) =10 mM x 1 mL x 371.39 g/mol

e Mass (mg) =3.714 mg

Step-by-Step Procedure

o Weighing: Carefully weigh out the required amount of VUF-5574 powder (e.g., 3.714 mg for
1 mL of 10 mM stock) using an analytical balance and place it into a sterile vial.

e Solvent Addition: Add the calculated volume of DMSO (e.g., 1 mL) to the vial containing the
VUF-5574 powder.

» Dissolution: Cap the vial tightly and vortex thoroughly for 1-2 minutes to dissolve the
compound. If necessary, gentle warming in a water bath (not exceeding 37°C) or brief
sonication can aid dissolution. Visually inspect the solution to ensure no particulates are
present.

» Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot
the stock solution into smaller, single-use volumes in sterile cryogenic vials.[8]

o Storage: Store the aliquots at -20°C for short-term use (up to 1 month) or at -80°C for long-
term storage (up to 6 months).[1][8] When ready to use, thaw an aliquot at room temperature
and dilute it to the final working concentration in the appropriate aqueous buffer or cell
culture medium immediately before the experiment.

Visualized Workflows and Pathways
Experimental Workflow: Stock Solution Preparation
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Caption: Workflow for preparing VUF-5574 stock solution.

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b1684069/docs?utm_src=pdf-body-img#application-notes-and-protocols-preparation-of-vuf-5574-stock-solution
https://www.benchchem.com/product/b1684069/docs?utm_src=pdf-body#application-notes-and-protocols-preparation-of-vuf-5574-stock-solution
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684069?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

hodological licati
BENGHE ey cricn

Signaling Pathway: VUF-5574 Mechanism of Action

VUF-5574 acts as a competitive antagonist at the A3 adenosine receptor (A3AR), which is a G-
protein coupled receptor (GPCR) typically coupled to the Gi protein. By blocking the binding of
the endogenous agonist adenosine, VUF-5574 prevents the downstream signaling cascade.
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Caption: VUF-5574 antagonism of the A3 adenosine receptor pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. medchemexpress.com [medchemexpress.com]

. caymanchem.com [caymanchem.com]

. VUF 5574 | CAS 280570-45-8 | VUF5574 | Tocris Bioscience [tocris.com]
. VUF 5574 [shop.labclinics.com]

. scbt.com [scbt.com]

. sigmaaldrich.com [sigmaaldrich.com]

. apexbt.com [apexbt.com]

. medchemexpress.com [medchemexpress.com]

°
(o] (0] ~ (o)) ol iy w N -

. medkoo.com [medkoo.com]

e 10. biocrick.com [biocrick.com]

e 11. benchchem.com [benchchem.com]

e 12. gchemglobal.com [gchemglobal.com]

¢ To cite this document: BenchChem. [Application Notes and Protocols: Preparation of VUF-
5574 Stock Solution]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1684069/docs#application-notes-and-protocols-
preparation-of-vuf-5574-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1684069?utm_src=pdf-custom-synthesis#bc-rfq
https://www.medchemexpress.com/vuf-5574.html
https://www.caymanchem.com/product/27676/vuf-5574
https://www.tocris.com/products/vuf-5574_1359
https://shop.labclinics.com/reagents/414971-vuf-5574.html
https://www.scbt.com/p/vuf-5574-280570-45-8
https://www.sigmaaldrich.com/US/en/product/sigma/v5888
https://www.apexbt.com/vuf-5574.html
https://www.medchemexpress.com/vuf-5574.html?locale=ko-KR
https://www.medkoo.com/products/14326
https://www.biocrick.com/download/document/BCC7030/MSDS.pdf
https://www.benchchem.com/pdf/Protocol_for_Preparing_Endothall_Sodium_Stock_Solutions_for_In_Vitro_Assays.pdf
https://www.gchemglobal.com/molecules/dmso/
https://www.benchchem.com/product/b1684069/docs#application-notes-and-protocols-preparation-of-vuf-5574-stock-solution
https://www.benchchem.com/product/b1684069/docs#application-notes-and-protocols-preparation-of-vuf-5574-stock-solution
https://www.benchchem.com/product/b1684069/docs#application-notes-and-protocols-preparation-of-vuf-5574-stock-solution
https://www.benchchem.com/product/b1684069/docs#application-notes-and-protocols-preparation-of-vuf-5574-stock-solution
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684069?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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